Cas no 2386238-49-7 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid
• CAS No: 2386238-49-7
• MF: C₂₄H₂₀N₂O₆
• MW: 432.425406455994
• CID: 6031328
• PubChem ID: 165901045
• Update Time: 2025-10-28

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2386238-49-7
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid
• EN300-6737180

• Inchi： 1S/C24H20N2O6/c27-23(28)13-14-25(21-11-5-6-12-22(21)26(30)31)24(29)32-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-12,20H,13-15H2,(H,27,28)
• InChI Key： RFSWFJDIRYDUDA-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1[N+](=O)[O-])CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 432.13213636g/mol
• Monoisotopic Mass: 432.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 113Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid

Comprehensive Guide to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid (CAS No. 2386238-49-7)

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid (CAS No. 2386238-49-7) is a specialized organic compound widely used in peptide synthesis, pharmaceutical research, and bioconjugation chemistry. This compound features a unique structure combining a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a 2-nitrophenyl moiety, making it valuable for controlled release applications and targeted drug delivery systems. Researchers frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its compatibility with automated synthesizers.

The growing demand for 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid is driven by advancements in biopharmaceuticals and precision medicine. With increasing interest in peptide-based therapeutics for conditions like diabetes, cancer, and autoimmune diseases, this compound has gained attention for its ability to facilitate site-specific modifications and stable intermediate formation. Its CAS No. 2386238-49-7 is often referenced in patents and scientific literature related to prodrug development and biodegradable linkers.

One of the key advantages of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid is its photolabile property, which allows for light-triggered release of active molecules. This feature aligns with current trends in stimuli-responsive drug delivery, a hot topic in nanomedicine research. Scientists exploring click chemistry or bioorthogonal reactions also utilize this compound for its selective reactivity and high yield in conjugation steps.

From a synthetic chemistry perspective, the Fmoc-protected derivative (CAS No. 2386238-49-7) offers excellent solubility in common organic solvents like DMF and dichloromethane, making it practical for laboratory applications. The 2-nitrophenyl group provides additional functionality for UV monitoring during purification processes, addressing common challenges in peptide purification workflows. These properties make it a preferred choice for researchers working on structure-activity relationship (SAR) studies.

The market for 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid has expanded significantly due to rising investments in biotechnology infrastructure worldwide. Pharmaceutical companies frequently inquire about bulk availability and GMP-grade options of this compound, reflecting its importance in clinical-stage development. Recent publications have highlighted its utility in creating antibody-drug conjugates (ADCs), one of the fastest-growing segments in oncology therapeutics.

Quality control of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid typically involves HPLC analysis and mass spectrometry verification, ensuring compliance with research requirements. The compound's stability profile under various storage conditions is another frequently searched topic, particularly for laboratories implementing long-term peptide projects. Proper handling recommendations include protection from light exposure and maintenance at -20°C for extended shelf life.

Emerging applications of CAS No. 2386238-49-7 include its use in proteomics research and chemical biology tools development. The compound's ability to serve as a versatile building block has made it valuable for creating activity-based probes and enzyme inhibitors. These applications align with current scientific priorities in post-translational modification studies and signal transduction pathway analysis, areas receiving substantial funding in academic and industrial settings.

For researchers considering alternatives to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid, comparative studies often evaluate loading capacity, cleavage efficiency, and compatibility with sensitive amino acids. However, the unique combination of Fmoc protection and nitrophenyl activation in this specific compound continues to make it irreplaceable for many peptide elongation strategies. Its CAS No. 2386238-49-7 remains a benchmark reference in peptide chemistry databases and chemical catalogs worldwide.